Cas no 7720-41-4 (2-(2,4-dichlorophenyl)sulfanylacetic acid)

• Product Name: 2-(2,4-dichlorophenyl)sulfanylacetic acid
• CAS No: 7720-41-4
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• MDL: MFCD00052119
• CID: 565357
• PubChem ID: 24389
• Update Time: 2025-07-21

2-(2,4-dichlorophenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2,4-dichlorophenyl)thio]-
• (2,4-DICHLORO-PHENYLSULFANYL)-ACETIC ACID
• 2-(2,4-dichlorophenyl)sulfanylacetic acid
• 2-(2,4-DICHLOROPHENYLTHIO)ACETIC ACID
• 2,4-Dichlorophenylthioacetic acid
• 2,4-Dichlorphenylthioglycolsaeure
• Aceticacid, [(2,4-dichlorophenyl)thio]- (6CI,7CI,8CI,9CI)
• 2,4-(Dichlorophenyl)mercaptoacetic acid
• 2,4-Dichlorobenzenethioglycolic acid
• 2,4-Dichlorophenylsulfanylacetic acid
• [(2,4-Dichlorophenyl)thio]acetic acid
• 2-[(2,4-dichlorophenyl)sulfanyl]acetic acid
• CS-0364020
• 7720-41-4
• 2-((2,4-Dichlorophenyl)thio)aceticacid
• 4-06-00-01615 (Beilstein Handbook Reference)
• DTXSID20227954
• AKOS002663226
• EN300-8150989
• AM101261
• BRN 1969248
• Z1269124447
• 2-((2,4-Dichlorophenyl)thio)acetic acid
• SCHEMBL3071195
• ACETIC ACID, ((2,4-DICHLOROPHENYL)THIO)-

• MDL： MFCD00052119
• Inchi： 1S/C8H6Cl2O2S/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： MDQZIQPTGRZCOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC(=O)O)Cl

Computed Properties

• Exact Mass: 235.94700
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.60000
• LogP: 3.17010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenyl)sulfanylacetic acid

Recent Advances in the Study of 2-(2,4-Dichlorophenyl)sulfanylacetic Acid (CAS: 7720-41-4)

2-(2,4-Dichlorophenyl)sulfanylacetic acid (CAS: 7720-41-4) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing new insights into its utility as a bioactive molecule. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 2-(2,4-dichlorophenyl)sulfanylacetic acid derivatives to enhance their bioactivity. The researchers employed a combination of computational modeling and experimental synthesis to identify structural modifications that improve binding affinity to target enzymes. The results demonstrated that specific derivatives exhibited potent inhibitory effects against bacterial enzymes, suggesting potential applications in antibiotic development. This study underscores the importance of structural optimization in maximizing the therapeutic potential of this compound.

In another recent investigation, researchers examined the agrochemical applications of 2-(2,4-dichlorophenyl)sulfanylacetic acid. A 2024 study in Pest Management Science revealed that this compound acts as an effective herbicide by disrupting the photosynthetic machinery in weeds. Field trials showed significant weed suppression with minimal impact on non-target crops, positioning it as a promising candidate for sustainable agriculture. The study also highlighted the compound's biodegradability, addressing environmental concerns associated with traditional herbicides.

Further research has delved into the mechanistic aspects of 2-(2,4-dichlorophenyl)sulfanylacetic acid. A 2023 paper in Bioorganic Chemistry elucidated its interaction with cellular redox systems, revealing its role as a modulator of oxidative stress pathways. This finding opens new avenues for its use in diseases characterized by oxidative damage, such as neurodegenerative disorders. The study employed advanced spectroscopic techniques and molecular docking simulations to validate these interactions, providing a robust foundation for future drug design efforts.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-(2,4-dichlorophenyl)sulfanylacetic acid. A 2024 review in Chemical Engineering Journal discussed the scalability of its synthesis, emphasizing the need for greener and more cost-effective methodologies. The authors proposed innovative catalytic approaches to address these limitations, which could facilitate its transition from laboratory research to industrial applications.

In conclusion, recent studies on 2-(2,4-dichlorophenyl)sulfanylacetic acid (CAS: 7720-41-4) highlight its multifaceted potential in both pharmaceutical and agrochemical domains. Advances in synthetic chemistry, mechanistic understanding, and application-oriented research have positioned this compound as a valuable candidate for further development. Future research should focus on addressing scalability challenges and expanding its therapeutic and agricultural applications to fully realize its potential.